BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Technical Guide to
Boc-Pyridylalanine Derivatives in Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B2975101

For researchers, scientists, and drug development professionals, the strategic incorporation of
unnatural amino acids like pyridylalanine into peptides and other molecules is a critical step in
designing novel therapeutics and research tools. The Boc (tert-butyloxycarbonyl) protecting
group is a cornerstone of solid-phase peptide synthesis (SPPS), and its application to D-
pyridylalanine derivatives offers a gateway to creating unique molecular architectures. This
technical guide provides a comprehensive overview of commercial suppliers of Boc-D-2-
pyridylalanine and its related isomers, their key chemical properties, and a generalized protocol
for their use in peptide synthesis.

Introduction to Boc-Pyridylalanine Derivatives

Pyridylalanine is an unnatural amino acid that incorporates a pyridine ring in its side chain. This
feature imparts unique properties to peptides, including the potential for metal chelation, altered
hydrophilicity, and the ability to form hydrogen bonds, which can influence peptide conformation
and receptor binding. The use of the D-enantiomer can enhance metabolic stability by reducing
susceptibility to enzymatic degradation. The Boc protecting group on the alpha-amino function
allows for a robust and widely used strategy in solid-phase peptide synthesis.

Commercial Suppliers of Boc-Pyridylalanine
Derivatives

A variety of chemical suppliers offer Boc-protected pyridylalanine derivatives. The following
table summarizes a selection of commercially available compounds, including Boc-D-2-
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pyridylalanine and its isomers.

Product Name

Isomer

Supplier(s)

Boc-D-2-pyridylalanine

2-pyridyl, D-isomer

Chem-Impex, Cusabio,

LookChem, ChemicalBook

Boc-L-2-pyridylalanine

2-pyridyl, L-isomer

Chem-Impex, Cusabio,

ChemicalBook

Boc-D-3-pyridylalanine

3-pyridyl, D-isomer

Chem-Impex

Boc-L-3-pyridylalanine

3-pyridyl, L-isomer

Chem-Impex, Asymchem,
BOC Sciences

Boc-D-4-pyridylalanine

4-pyridyl, D-isomer

Chem-Impex

Boc-L-4-pyridylalanine

4-pyridyl, L-isomer

Chem-Impex, Cusabio

Quantitative Data of Boc-Pyridylalanine Derivatives

The following tables provide key quantitative data for various Boc-pyridylalanine derivatives,

facilitating comparison and selection for specific research applications.

Table 1: Properties of Boc-2-pyridylalanine Derivatives
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Property

Boc-D-2-pyridylalanine

Boc-L-2-pyridylalanine

CAS Number

98266-32-1[1]

71239-85-5[2]

Molecular Formula

C13H18N204[1]

C13H18N204[2]

Molecular Weight 266.3 g/mol [1] 266.3 g/mol [2]
Purity >99% (HPLC)[1] >99% (HPLC)[2]
Melting Point 140-146 °C[1] 140-143 °C[2]
Appearance White powder[1] White powder[2]

Optical Rotation

[a]D2° = +17 £ 2° (c=1in
MeOH)[1]

[a]D° =-14 £ 1° (c=1in
MeOH)[2]

Storage

0-8 °C[1]

0-8 °C[2]

Table 2: Properties of Boc-3-pyridylalanine Derivatives

Property

Boc-D-3-pyridylalanine

Boc-L-3-pyridylalanine

CAS Number

98266-33-2[3]

117142-26-4[4]

Molecular Formula

C13H18N204[3]

C13H18N204[4]

Molecular Weight 266.29 g/mol [3] 266.30 g/mol [4]
Purity >98% (HPLC)[3] >99%[4]

Melting Point 134-148 °CJ3] Not specified
Appearance White powder|[3] Not specified
Optical Rotation Not specified Not specified
Storage 2-8 °C[3] Not specified

Table 3: Properties of Boc-4-pyridylalanine Derivatives
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Property

Boc-D-4-pyridylalanine

Boc-L-4-pyridylalanine

CAS Number

269396-68-1 (B-homo)

37535-57-2[5]

Molecular Formula

C14H20N204 (3-homo)[6]

C13H18N204[5]

Molecular Weight 280.32 g/mol (B-homo)[6] 266.3 g/mol [5]

Purity >99% (HPLC) (B-homo)[6] >99.5% (Chiral HPLC)[5]
Melting Point 145-151 °C (B-homo)[6] 224-232 °C[5]

Appearance Off-white powder (3-homo)[6] White to off-white powder[5]

Optical Rotation

[a]D# =+15+2° (c=1in
EtOH) (B-homo)[6]

[a]D2° = -30 + 1° (c=1 in DMF)
[5]

Storage

0-8 °C (B-homo)[6]

0-8 °C[5]

Experimental Protocols: Boc Solid-Phase Peptide
Synthesis (SPPS)

The following is a generalized protocol for the incorporation of a Boc-D-pyridylalanine

derivative into a peptide chain using manual solid-phase synthesis. This protocol may require

optimization based on the specific sequence and scale of the synthesis.

Materials:

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Appropriate solid support (e.g., Merrifield resin, PAM resin)
Boc-D-pyridylalanine derivative

Other required Boc-protected amino acids

N,N-Dimethylformamide (DMF)
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 Diisopropylethylamine (DIPEA)

e Coupling reagent (e.g., HBTU, HATU, DIC/HOBt)

e Scavengers (e.g., triisopropylsilane, water) for cleavage

o Cleavage cocktail (e.g., TFA/TIS/H20 95:2.5:2.5)

 Diethyl ether

Protocol:

o Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.
e Boc Deprotection:

Wash the resin with DCM.

[e]

Treat the resin with a solution of 25-50% TFA in DCM for 1-2 minutes.

o

[¢]

Drain the vessel and add fresh deprotection solution for 20-30 minutes.

o

Wash the resin thoroughly with DCM followed by DMF.
o Neutralization: Neutralize the resin with a 5-10% solution of DIPEA in DMF. Wash with DMF.
e Amino Acid Coupling:

o Dissolve the Boc-D-pyridylalanine (typically 2-4 equivalents relative to resin substitution)
and the coupling reagent (e.g., HBTU, slightly less than 1 equivalent to the amino acid) in
DMF.

o Add DIPEA (2-4 equivalents) to the activation mixture.
o Add the activated amino acid solution to the resin and agitate for 1-2 hours.

o Monitor the coupling reaction using a qualitative test (e.g., ninhydrin test). If the test is
positive, indicating incomplete coupling, the coupling step can be repeated.
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e Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents.
» Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.
o Final Deprotection: After the final coupling step, perform a final Boc deprotection (step 2).

o Cleavage and Side-Chain Deprotection:

[e]

Wash the resin with DCM and dry it under vacuum.

o

Treat the resin with a cleavage cocktail containing TFA and appropriate scavengers for 2-4
hours at room temperature.

(¢]

Filter the resin and collect the filtrate containing the cleaved peptide.

[¢]

Precipitate the peptide by adding cold diethyl ether.

[¢]

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

 Purification and Analysis: Dry the crude peptide and purify it using reverse-phase high-
performance liquid chromatography (RP-HPLC). Characterize the purified peptide by mass
spectrometry.

Visualizing the Workflow

The following diagram illustrates the general workflow for utilizing Boc-pyridylalanine
derivatives in research, from initial selection to the final application of the synthesized peptide.
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Workflow for Utilizing Boc-Pyridylalanine Derivatives
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Workflow for Utilizing Boc-Pyridylalanine Derivatives
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Signaling Pathways and Logical Relationships

While specific signaling pathways directly modulated by a generic "pyridylalanine-containing
peptide” are not defined without a specific peptide sequence and biological target, the
incorporation of these unnatural amino acids is a key strategy in drug design to modulate
known pathways. The diagram below illustrates the logical relationship of how a pyridylalanine-
containing peptide, once designed and synthesized, could interact with a cellular signaling
pathway.

Logical Interaction of a Pyridylalanine Peptide with a Signaling Pathway
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Logical Interaction with a Signaling Pathway

The unique properties of the pyridylalanine residue, such as its ability to form specific hydrogen
bonds or coordinate with metals, can be exploited to enhance the binding affinity and selectivity
of the peptide for its target receptor, thereby modulating the downstream signaling pathway
with greater potency or specificity. The choice of the D-isomer also contributes to a longer
duration of action by increasing resistance to proteolysis. This strategic design is a cornerstone
of modern peptide-based drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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